Cas no 820233-24-7 (Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester)

Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester structure
820233-24-7 structure
Product name:Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester
CAS No:820233-24-7
MF:C8H15O6P
MW:238.1749
CID:700844
PubChem ID:71420439

Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester
    • (4-dimethoxyphosphoryl-4-hydroxybut-2-enyl) acetate
    • DTXSID30839628
    • 4-(Dimethoxyphosphoryl)-4-hydroxybut-2-en-1-yl acetate
    • 820233-24-7
    • Inchi: InChI=1S/C8H15O6P/c1-7(9)14-6-4-5-8(10)15(11,12-2)13-3/h4-5,8,10H,6H2,1-3H3
    • InChI Key: PYXLZBLQORDJDU-UHFFFAOYSA-N
    • SMILES: CC(=O)OCC=CC(O)P(=O)(OC)OC

Computed Properties

  • Exact Mass: 238.06062519g/mol
  • Monoisotopic Mass: 238.06062519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 82.1Ų
  • XLogP3: -0.9

Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester Related Literature

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